molecular formula C19H14F2N4O2S B10797990 5-Benzylsulfinyl-3-[4-(difluoromethoxy)phenyl]-[1,2,4]triazolo[4,3-a]pyrazine

5-Benzylsulfinyl-3-[4-(difluoromethoxy)phenyl]-[1,2,4]triazolo[4,3-a]pyrazine

Cat. No.: B10797990
M. Wt: 400.4 g/mol
InChI Key: HSYPMILIAZBMAQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Benzylsulfinyl-3-[4-(difluoromethoxy)phenyl]-[1,2,4]triazolo[4,3-a]pyrazine is a heterocyclic compound that belongs to the class of triazolopyrazines. These compounds are known for their diverse biological activities and are often explored for their potential therapeutic applications. The unique structure of this compound, which includes a benzylsulfinyl group and a difluoromethoxyphenyl group, contributes to its distinct chemical properties and reactivity.

Properties

Molecular Formula

C19H14F2N4O2S

Molecular Weight

400.4 g/mol

IUPAC Name

5-benzylsulfinyl-3-[4-(difluoromethoxy)phenyl]-[1,2,4]triazolo[4,3-a]pyrazine

InChI

InChI=1S/C19H14F2N4O2S/c20-19(21)27-15-8-6-14(7-9-15)18-24-23-16-10-22-11-17(25(16)18)28(26)12-13-4-2-1-3-5-13/h1-11,19H,12H2

InChI Key

HSYPMILIAZBMAQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CS(=O)C2=CN=CC3=NN=C(N23)C4=CC=C(C=C4)OC(F)F

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Benzylsulfinyl-3-[4-(difluoromethoxy)phenyl]-[1,2,4]triazolo[4,3-a]pyrazine typically involves multiple steps:

    Formation of the Triazolopyrazine Core: This can be achieved through the cyclization of appropriate precursors. For instance, starting with a hydrazine derivative and a suitable diketone can lead to the formation of the triazolopyrazine ring.

    Introduction of the Benzylsulfinyl Group: This step involves the sulfoxidation of a benzyl sulfide precursor. Common reagents for this transformation include hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA).

    Attachment of the Difluoromethoxyphenyl Group: This can be done via a nucleophilic aromatic substitution reaction, where a difluoromethoxybenzene derivative reacts with the triazolopyrazine core under basic conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and scalability.

Chemical Reactions Analysis

Types of Reactions

    Oxidation: The benzylsulfinyl group can undergo further oxidation to form sulfone derivatives.

    Reduction: The sulfoxide group can be reduced back to the sulfide using reducing agents like lithium aluminum hydride (LiAlH4).

    Substitution: The aromatic rings can undergo electrophilic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions

    Oxidation: m-CPBA, hydrogen peroxide.

    Reduction: LiAlH4, sodium borohydride (NaBH4).

    Substitution: Halogenating agents, nitrating agents under acidic conditions.

Major Products

    Oxidation: Benzylsulfonyl derivatives.

    Reduction: Benzyl sulfide derivatives.

    Substitution: Various substituted aromatic derivatives depending on the electrophile used.

Scientific Research Applications

Chemistry

In chemistry, 5-Benzylsulfinyl-3-[4-(difluoromethoxy)phenyl]-[1,2,4]triazolo[4,3-a]pyrazine is studied for its unique reactivity and potential as a building block for more complex molecules.

Biology

Biologically, this compound is explored for its potential antimicrobial and anticancer activities. The presence of the triazolopyrazine core is particularly interesting due to its known interactions with various biological targets.

Medicine

In medicine, derivatives of this compound are investigated for their potential as therapeutic agents. The difluoromethoxyphenyl group is known to enhance the bioavailability and metabolic stability of drug candidates.

Industry

Industrially, this compound could be used in the development of new materials with specific electronic or photophysical properties due to its unique structural features.

Mechanism of Action

The mechanism of action of 5-Benzylsulfinyl-3-[4-(difluoromethoxy)phenyl]-[1,2,4]triazolo[4,3-a]pyrazine involves its interaction with specific molecular targets. The triazolopyrazine core can interact with enzymes or receptors, potentially inhibiting their activity. The benzylsulfinyl group can form reversible covalent bonds with biological nucleophiles, while the difluoromethoxyphenyl group can enhance binding affinity through hydrophobic interactions.

Comparison with Similar Compounds

Similar Compounds

    5-Benzylsulfonyl-3-[4-(difluoromethoxy)phenyl]-[1,2,4]triazolo[4,3-a]pyrazine: Similar structure but with a sulfonyl group instead of a sulfinyl group.

    5-Benzylthio-3-[4-(difluoromethoxy)phenyl]-[1,2,4]triazolo[4,3-a]pyrazine: Similar structure but with a thioether group instead of a sulfinyl group.

Uniqueness

The presence of the sulfinyl group in 5-Benzylsulfinyl-3-[4-(difluoromethoxy)phenyl]-[1,2,4]triazolo[4,3-a]pyrazine provides unique reactivity compared to its sulfonyl and thioether analogs. This can influence its biological activity and chemical stability, making it a valuable compound for further research and development.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.